N-Nitrososarcosine-d3

• IUPAC Name: 2-[nitroso(trideuteriomethyl)amino]acetic acid
• InChI: InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7)/i1D3
• InChI Key: HJMPSKKJHVWPBK-FIBGUPNXSA-N
• Canonical SMILES: CN(CC(=O)O)N=O
• Isomeric SMILES: [2H]C([2H])([2H])N(CC(=O)O)N=O
• Molecular Formula: C3H6N2O3
• DSSTOX Substance ID: DTXSID70662154
• Molecular Weight: 121.11 g/mol
• CAS RN: 1189871-94-0

Description

N-Nitroso Sarcosine-d3 is a deuterated form of N-Nitroso Sarcosine, a nitrosamine compound. It is primarily used as an internal standard for the quantification of nitrosamines in various matrices, including food and tobacco products . The compound is of significant interest due to its carcinogenic properties and its presence in smoked and cured meats, as well as tobacco smoke .

Scientific Research Applications

N-Nitroso Sarcosine-d3 is widely used in scientific research for various applications:

Chemistry: It serves as an internal standard in analytical chemistry for the quantification of nitrosamines in complex matrices.

Biology: The compound is used in studies investigating the metabolic pathways and biological effects of nitrosamines.

Medicine: Research on the carcinogenic properties of N-Nitroso Sarcosine-d3 contributes to understanding cancer mechanisms and developing preventive measures.

Industry: It is used in quality control processes to monitor nitrosamine levels in food and tobacco products.

Mechanism of Action

N-Nitroso Sarcosine-d3 exerts its effects through metabolic activation, primarily mediated by cytochrome P450 enzymes. The activation process generates electrophilic intermediates that can react with DNA to form covalent adducts. These DNA adducts play a central role in the carcinogenic process if not repaired . The molecular targets include various DNA bases, leading to mutations and potential cancer development .

Safety and Hazards

N-Nitrososarcosine-d3 can affect you when breathed in and may be absorbed through the skin. It should be handled as a carcinogen with extreme caution. Contact can irritate the skin and eyes.

Future Directions

The future directions for research on N-Nitrososarcosine-d3 could involve further investigation into its carcinogenic and mutagenic properties. Additionally, more research could be conducted to understand its presence in various food items and its impact on human health.

Biochemical Analysis

Biochemical Properties

N-Nitrososarcosine-d3 is a small molecule with the molecular formula C3H3D3N2O3 . It is intended for use as an internal standard for the quantification of nitrososarcosine by GC- or LC-MS

Cellular Effects

The cellular effects of this compound are not well-documented. It is known that nitrosamines, the class of compounds to which this compound belongs, can have significant effects on cells. They are known to be carcinogenic and can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The electrophiles produced in these simple metabolic pathways, generally catalyzed by cytochrome P450 enzymes, readily alkylate DNA initiating the carcinogenic process .

Temporal Effects in Laboratory Settings

It is known that the isomer ratio of N-Nitrososarcosine is unstable in freshly prepared standard solutions . This suggests that the effects of this compound may also change over time, potentially influencing its stability, degradation, and long-term effects on cellular function.

Dosage Effects in Animal Models

There is limited information available on the dosage effects of this compound in animal models. It is known that dietary administration of N-nitroso sarcosine induces tumors in mice and rats

Preparation Methods

Synthetic Routes and Reaction Conditions

N-Nitroso Sarcosine-d3 is synthesized through the nitrosation of deuterated sarcosine. The reaction typically involves the use of nitrite sources under acidic conditions to facilitate the nitrosation process . The reaction conditions must be carefully controlled to ensure the stability of the deuterated compound and to prevent the formation of unwanted by-products.

Industrial Production Methods

Industrial production of N-Nitroso Sarcosine-d3 involves large-scale nitrosation reactions using deuterated sarcosine and nitrite sources. The process is optimized to achieve high yields and purity of the final product. The use of advanced purification techniques, such as liquid chromatography, is essential to isolate the desired compound from the reaction mixture .

Chemical Reactions Analysis

Types of Reactions

N-Nitroso Sarcosine-d3 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso derivatives.

Reduction: Reduction reactions can convert N-Nitroso Sarcosine-d3 to its amine counterparts.

Substitution: The nitroso group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles can be used to substitute the nitroso group, depending on the desired product.

Major Products Formed

The major products formed from these reactions include deuterated amines, nitroso derivatives, and substituted nitrosamines. The specific products depend on the reaction conditions and the reagents used .

Comparison with Similar Compounds

Similar Compounds

• N-Nitrosodimethylamine (NDMA)
• N-Nitrosopyrrolidine (NPYR)
• N-Nitrosopiperidine (NPIP)
• N-Nitrosothiazolidine (NTHZ)

Uniqueness

N-Nitroso Sarcosine-d3 is unique due to its deuterated form, which provides distinct advantages in analytical applications. The deuterium atoms enhance the stability and detection sensitivity of the compound, making it an ideal internal standard for quantification purposes . Additionally, its specific metabolic pathways and DNA interactions distinguish it from other nitrosamines .